3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C13H11ClFN3OS2/c1-2-20-13-18-17-12(21-13)16-11(19)7-6-8-9(14)4-3-5-10(8)15/h3-7H,2H2,1H3,(H,16,17,19)/b7-6+
• InChI Key: PNUFTGWFFBKOCW-VOTSOKGWSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C=CC2=C(C=CC=C2Cl)F
• Isomeric SMILES: CCSC1=NN=C(S1)NC(=O)/C=C/C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H11ClFN3OS2
• Molecular Weight: 343.8 g/mol

Description

3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide, also known as CF3, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways involved in cancer cell proliferation and inflammation. This compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. This compound has also been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide has several advantages for use in lab experiments, including its high potency and specificity for certain targets, its ability to penetrate cell membranes, and its low toxicity. However, this compound also has limitations, including its relatively low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide, including further investigation of its mechanism of action, optimization of its pharmacokinetic properties, and development of novel drug formulations. This compound also has potential applications in other fields, such as agriculture and materials science, which could be explored in future research.

Synthesis Methods

3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide can be synthesized through a multistep process involving the reaction of 2-chloro-6-fluoroaniline with ethylthioacetic acid followed by cyclization with thionyl chloride. The resulting compound is then reacted with 2-amino-5-mercapto-1,3,4-thiadiazole to form this compound.

Scientific Research Applications

3-(2-chloro-6-fluorophenyl)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acrylamide has been found to have potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit anticancer, antiviral, and anti-inflammatory activities, making it a promising candidate for drug development.